N2-Acetyl Acyclovir Benzoate-d5

LC-MS/MS Quantitation Matrix Effect
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H17N5O5
Molecular Weight 376.38 g/mol
Cat. No. B15601584
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Technical Parameters


Basic Identity
Product NameN2-Acetyl Acyclovir Benzoate-d5
Molecular FormulaC17H17N5O5
Molecular Weight376.38 g/mol
Structural Identifiers
InChIInChI=1S/C17H17N5O5/c1-11(23)19-17-20-14-13(15(24)21-17)18-9-22(14)10-26-7-8-27-16(25)12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H2,19,20,21,23,24)/i2D,3D,4D,5D,6D
InChIKeyDSOFZBWWLLRALZ-VIQYUKPQSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N2-Acetyl Acyclovir Benzoate-d5 Overview


N2-Acetyl Acyclovir Benzoate-d5 是 N2-Acetyl Acyclovir Benzoate 的五氘代同位素标记类似物,属于稳定同位素标记化合物(SIL)。其分子式为 C₁₇H₁₂D₅N₅O₅,分子量为 376.38 g/mol。该化合物是阿昔洛韦(Acyclovir)的 N2-乙酰化苯甲酸酯衍生物,而阿昔洛韦本身是一种口服有效的无环核苷类似物,对多种疱疹病毒具有抑制活性 。氘原子取代了苯甲酸酯部分的五个氢原子,赋予了该化合物独特的质谱特性,使其主要用作液相色谱-串联质谱(LC-MS/MS)分析中的定量内标(IS)。

Stable isotope-labeled internal standard (SIL-IS) for EP Impurity H quantification
+5 Da mass shift supports LC-MS/MS selected reaction monitoring workflows
Dual research utility: impurity profiling and N2-acetyl acyclovir prodrug metabolism studies

Why N2-Acetyl Acyclovir Benzoate-d5 Cannot Be Replaced


在 LC-MS/MS 定量分析中,内标的选择直接影响方法的准确性、精密度和稳健性。N2-Acetyl Acyclovir Benzoate-d5 作为一种特定位点氘代(d5)的标准品,其价值源于氘代技术所带来的具体分析优势。简单地将分析物与未标记版本(N2-Acetyl Acyclovir Benzoate)或其他氘代程度(如 d4)的标准品互换是行不通的。首先,未标记的类似物无法与待测物在质谱上区分,无法校正基质效应和样品前处理过程中的损失 。其次,不同的氘代模式(如 d4 vs d5)会产生不同的同位素效应,这会影响色谱保留时间、离子化效率,从而可能影响定量结果的准确度 [1]。因此,选择特定结构(包括氘代位点和数量)的内标,是实现高精度、可重复性定量分析的关键决策,直接影响实验数据的可靠性。

Acyclovir-d4 targets different analyte
Acyclovir-d4 is designed for acyclovir parent drug, not the N2-acetyl benzoate prodrug or Impurity H; co-elution and mass shift are mismatched.
Valacyclovir-d8 scaffold mismatch
Valacyclovir-d8 targets the L-valyl ester prodrug scaffold and does not co-elute with N2-acetyl acyclovir benzoate under reversed-phase conditions.
-d4 variant isotopic interference risk
N2-Acetyl Acyclovir Benzoate-d4 (+4 Da) may experience isotopic cross-talk from unlabeled analyte’s ¹³C₂ isotopologue at the internal standard channel, limiting low-level quantification.

N2-Acetyl Acyclovir Benzoate-d5 Selection Evidence


Isotopic Resolution Advantage

N2-Acetyl Acyclovir Benzoate-d5 作为稳定同位素标记(SIL)内标,其核心优势在于能够有效校正 LC-MS/MS 分析中的基质效应(如离子抑制或增强)和前处理过程中的样品损失。与非标记的结构类似物相比,使用 SIL-内标能显著提高方法的准确度与精密度 。对于阿昔洛韦及其衍生物,使用氘代内标(如 acyclovir-d4)的已验证 LC-MS/MS 方法显示,日内精密度(%CV)可达 1.6%-6.5%,日间精密度为 0%-7.9%,准确度偏差在 -1.0% 至 6.4% 之间 [1]。这些数据代表了使用此类 SIL 内标所能达到的性能基准。

Isotopic Resolution
Class-level inference
+5 Da mass shift
~100× lower isotopic interference vs +4 Da channel
Supports low-level impurity quantification by reducing systematic error from natural abundance contributions
Based on theoretical ¹³C abundance; advantage applies to unit-resolution MS
LC-MS/MS Quantitation Matrix Effect Method Validation Bioanalysis

Deuterium Labeling Density Comparison

氘代化合物与其非氘代类似物在反相液相色谱(RPLC)上具有几乎相同的保留行为,这是其作为理想内标的基础。然而,氘同位素效应会导致微小的保留时间差异。通常,氘代内标的保留时间会比其非氘代对应物短 0.01-0.03 分钟 [1]。这种差异虽然微小,但足以实现质谱检测器在质量上的完全分离。这种接近共流出但质量不同的特性,确保了内标与分析物在离子源中经历相同的离子化环境,从而最大限度地补偿基质效应,同时避免了在质谱检测器中的相互干扰。

Labeling Density
Cross-study comparable
5 D / 376.38 Da
13.3‰ D/Da
4 D / 375.37 Da
10.7‰ D/Da (-d4)
+25% greater absolute mass separation vs -d4 on same scaffold
Larger mass shift reduces isotopic cross-talk in unit-resolution MS, improving signal-to-noise
Calculated from vendor molecular formulae; chromatographic co-elution maintained
HPLC Retention Time Isotope Effect LC-MS Separation

Dual-Use as Impurity Standard and Prodrug Tracer

在复杂的生物基质分析中,选择内标的一个关键挑战是避免来自药物代谢产物或内源性物质的干扰。N2-Acetyl Acyclovir Benzoate-d5 是一个 N2-乙酰化苯甲酸酯衍生物,而非阿昔洛韦本身。对于研究阿昔洛韦前药(如 valacyclovir)的代谢,或需要区分阿昔洛韦与其 N2-乙酰化衍生物(一种已知的阿昔洛韦杂质或代谢中间体)时,使用 N2-Acetyl Acyclovir Benzoate-d5 作为内标,可以避免与样品中天然存在的阿昔洛韦-d4 内标或阿昔洛韦本身发生交叉干扰,从而提高方法的选择性 。

Analytical Utility
Supplier data
2 use cases
vs. 1 for each comparator compound
Reported dual-use may reduce procurement redundancy for impurity and prodrug workflows
Based on vendor documentation; verify with lot-specific qualification
Metabolism Pharmacokinetics Assay Specificity Internal Standard Prodrug

N2-Acetyl Acyclovir Benzoate-d5 Procurement Scenarios


LC-MS/MS Method Validation for Impurity H

N2-Acetyl Acyclovir Benzoate-d5 是定量分析阿昔洛韦前药(如 valacyclovir)代谢动力学研究中 N2-Acetyl Acyclovir Benzoate 的首选内标。其作为稳定同位素内标(SIL-IS),能够有效校正血浆、尿液或组织匀浆等复杂生物基质中的基质效应和前处理损失,确保达到监管机构(如 FDA、EMA)对生物分析方法验证(日内/日间精密度 <15%)的严格要求 [1]。

In Vitro Prodrug Conversion and Metabolic Tracing

N2-Acetyl Acyclovir Benzoate 是阿昔洛韦的一个已知相关杂质 。因此,其氘代物 N2-Acetyl Acyclovir Benzoate-d5 可作为高精度 LC-MS 方法中的内标,用于对阿昔洛韦原料药和制剂进行杂质谱分析和定量。该方法能够准确测定痕量杂质水平,确保药品质量符合药典(如 USP、EP)标准。

Dual-Purpose Reference Standard for CROs

在环境化学研究中,监测水体或土壤中的药物残留及其转化产物是一项重要任务。N2-Acetyl Acyclovir Benzoate-d5 可作为高性能内标,用于建立灵敏的 LC-MS/MS 方法,对环境样本中的 N2-Acetyl Acyclovir Benzoate 进行准确定量,从而研究阿昔洛韦相关化合物在环境中的归趋与降解路径。

Application
Selection Property
Validation Focus
Impurity H quantification in acyclovir drug substance
Matched isotopic internal standard (+5 Da shift)
Stability-indicating method development and impurity profiling
Prodrug hydrolysis and metabolism tracing
Aromatic ring deuteration distal to ester bond
Isotope effect minimization in esterase-mediated assays
Consolidated reference standard for CRO workflows
Dual-use as impurity standard and prodrug tracer
Inventory reduction and single-lot qualification approach
Bioanalytical method for prodrug bioequivalence studies
Co-eluting SIL-IS with unambiguous mass differentiation
Method specificity and matrix effect compensation assessment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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